Cas no 1224840-91-8 (4-Chloro-5-(2-phenylethynyl)benzene-1,2-diamine)

• Product Name: 4-Chloro-5-(2-phenylethynyl)benzene-1,2-diamine
• CAS No: 1224840-91-8
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 2107068
• Update Time: 2023-08-03

4-Chloro-5-(2-phenylethynyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(2-phenylethynyl)benzene-1,2-diamine
• UBBVQXUYMURQAT-UHFFFAOYSA-N
• 4-Chloro-5-phenylethynyl-benzene-1,2-diamine
• 4-Chloro-5-(2-phenylethynyl)benzene-1,2-diamine

• Inchi： 1S/C14H11ClN2/c15-12-9-14(17)13(16)8-11(12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,16-17H2
• InChI Key： UBBVQXUYMURQAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C#CC1C=CC=CC=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Topological Polar Surface Area: 52